Cas no 1874685-67-2 (2-(4-Chloro-2-fluoro-3-methylphenyl)-2-fluoroacetic acid)

• Product Name: 2-(4-Chloro-2-fluoro-3-methylphenyl)-2-fluoroacetic acid
• CAS No: 1874685-67-2
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 5694920
• PubChem ID: 126984599
• Update Time: 2025-06-08

2-(4-Chloro-2-fluoro-3-methylphenyl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-2-fluoro-3-methylphenyl)-2-fluoroacetic acid
• 1874685-67-2
• 2-(4-Chloro-2-fluoro-3-methylphenyl)-2-fluoroaceticacid
• EN300-1138564

• Inchi： 1S/C9H7ClF2O2/c1-4-6(10)3-2-5(7(4)11)8(12)9(13)14/h2-3,8H,1H3,(H,13,14)
• InChI Key： FPCJSMDHMODMOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1C)F)C(C(=O)O)F

Computed Properties

• Exact Mass: 220.0102635g/mol
• Monoisotopic Mass: 220.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(4-Chloro-2-fluoro-3-methylphenyl)-2-fluoroacetic acid

Research Brief on 2-(4-Chloro-2-fluoro-3-methylphenyl)-2-fluoroacetic Acid (CAS: 1874685-67-2)

2-(4-Chloro-2-fluoro-3-methylphenyl)-2-fluoroacetic acid (CAS: 1874685-67-2) is a fluorinated phenylacetic acid derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique structural features including chloro, fluoro, and methyl substitutions, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's mechanism of action and biological activity are closely tied to its ability to interact with specific enzymatic targets. For instance, research has demonstrated its efficacy as a precursor in the synthesis of inhibitors targeting inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. These findings highlight its potential in designing next-generation anti-inflammatory agents with improved selectivity and reduced side effects.

Recent synthetic methodologies have focused on optimizing the production of 2-(4-Chloro-2-fluoro-3-methylphenyl)-2-fluoroacetic acid to enhance yield and purity. Advances in catalytic fluorination and palladium-catalyzed cross-coupling reactions have been particularly noteworthy, enabling more efficient and scalable synthesis routes. These developments are critical for meeting the growing demand for high-purity intermediates in pharmaceutical manufacturing.

In addition to its synthetic utility, the compound has been investigated for its pharmacokinetic properties. Studies indicate that its fluorinated structure contributes to enhanced metabolic stability and bioavailability, making it a promising candidate for further drug development. Preclinical evaluations have shown favorable absorption and distribution profiles, supporting its potential as a lead compound in therapeutic applications.

Looking ahead, ongoing research aims to explore the broader therapeutic potential of 2-(4-Chloro-2-fluoro-3-methylphenyl)-2-fluoroacetic acid, including its role in targeting emerging disease pathways. Collaborative efforts between academic and industrial researchers are expected to drive innovation in this area, paving the way for new clinical candidates. This brief underscores the compound's versatility and its growing importance in the field of medicinal chemistry.